Cas no 333459-19-1 (N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine)

• Product Name: N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine
• CAS No: 333459-19-1
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• MDL: MFCD02576839
• CID: 4712949
• Update Time: 2025-05-19

N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]glycine
• Oprea1_403394
• Oprea1_314757
• 2-(2-chloro-N-(4-methylphenyl)sulfonylanilino)acetic acid
• BBL019689
• STL222152
• H1469
• glycine, N-(2-chlorophenyl)-N-[(4-methylphenyl)sulfonyl]-
• N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine

• MDL： MFCD02576839
• Inchi： 1S/C15H14ClNO4S/c1-11-6-8-12(9-7-11)22(20,21)17(10-15(18)19)14-5-3-2-4-13(14)16/h2-9H,10H2,1H3,(H,18,19)
• InChI Key： HIYIQDTVQNZMSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N(CC(=O)O)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 482
• Topological Polar Surface Area: 83.1

Additional information on N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine

N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine (CAS No. 333459-19-1): An Overview of a Promising Compound in Medicinal Chemistry

N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine (CAS No. 333459-19-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 333459-19-1, is a sulfonylglycine derivative with a complex aromatic structure that includes a chlorophenyl and a methylphenyl group. The combination of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for various research and development activities.

The synthesis of N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine involves several steps, including the formation of the sulfonyl chloride intermediate and subsequent reaction with glycine. The detailed synthetic pathway has been extensively studied and optimized to ensure high yields and purity, which are crucial for both academic research and industrial applications. Recent advancements in synthetic methodologies have further enhanced the efficiency and scalability of the production process, making this compound more accessible for large-scale studies.

In terms of its chemical properties, N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine exhibits notable solubility in polar solvents such as water and methanol, which facilitates its use in various biological assays. Its stability under different pH conditions and temperatures has also been well-characterized, ensuring its reliability in diverse experimental settings. These properties are essential for maintaining the integrity of the compound during storage and handling.

The biological activity of N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine has been the subject of numerous investigations. One of the most promising areas of research is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit certain kinases, which are key targets in the development of anticancer drugs. The mechanism of action involves binding to the active site of the enzyme, thereby preventing substrate binding and enzymatic activity.

Furthermore, N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine has demonstrated anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as arthritis and asthma. Preclinical studies have indicated that it can reduce the production of pro-inflammatory cytokines and inhibit the activation of immune cells, thereby mitigating inflammation. These findings have sparked interest in exploring its therapeutic potential in clinical settings.

The pharmacokinetic profile of N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine has also been studied to understand its behavior in biological systems. Research has shown that it is rapidly absorbed after oral administration and has a moderate half-life, allowing for sustained therapeutic effects. The compound is primarily metabolized in the liver through phase II conjugation reactions, leading to the formation of inactive metabolites that are excreted via urine.

To further validate its safety and efficacy, several clinical trials are currently underway to evaluate the use of N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine in treating various diseases. Early results from phase I trials have shown promising outcomes with minimal adverse effects, suggesting that it may be a safe and effective treatment option. These trials are ongoing, and more data will be available in the coming years to provide a comprehensive understanding of its therapeutic potential.

In addition to its therapeutic applications, N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine has also found use as a tool compound in basic research. Its ability to modulate specific biological pathways makes it valuable for studying enzyme function, signal transduction, and cellular processes. Researchers are using this compound to gain insights into disease mechanisms and identify new targets for drug discovery.

The future prospects for N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine are promising. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel formulations that improve its bioavailability and delivery to target tissues. These advancements could lead to the development of more effective treatments for a wide range of diseases.

In conclusion, N-(2-Chlorophenyl)-N-(4-methylphenyl)sulfonylglycine (CAS No. 333459-19-1) is a multifaceted compound with significant potential in both research and clinical applications. Its unique chemical structure, favorable biological properties, and promising therapeutic effects make it an exciting area of focus for scientists and clinicians alike. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.